2,2-Bis(2,4-dichlorophenyl)ethylamine

• Molecular Formula: C14H11Cl4N
• Molecular Weight: 335g/mol
• IUPAC Name: 2,2-bis(2,4-dichlorophenyl)ethanamine
• InChI: InChI=1S/C14H11Cl4N/c15-8-1-3-10(13(17)5-8)12(7-19)11-4-2-9(16)6-14(11)18/h1-6,12H,7,19H2
• InChI Key: KSXSSBWDGVXEAU-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C(CN)C2=C(C=C(C=C2)Cl)Cl

Description

2,2-Bis(2,4-dichlorophenyl)ethylamine is a substituted ethylamine derivative featuring two 2,4-dichlorophenyl groups attached to the central carbon of an ethylamine backbone. For instance, 2-(2,4-dichlorophenyl)ethylamine (a mono-substituted derivative) has a molecular weight of ~188 g/mol (m/z 188.0034) and is used in synthesis and metabolite studies . The bis-substituted variant likely exhibits enhanced steric hindrance and altered reactivity compared to mono-substituted analogs.

Comparison with Similar Compounds

Data Table: Key Properties of Selected Ethylamine Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications/Properties
2-(2,4-Dichlorophenyl)ethylamine	Mono-2,4-dichlorophenyl	~188	Metabolite studies, synthesis
2,2-Bis(2,4-dichlorophenyl)ethylamine	Bis-2,4-dichlorophenyl	~356 (estimated)	High lipophilicity, potential bioactivity
2,2-Bis(4-methoxyphenyl)ethanamine	Bis-4-methoxyphenyl	~270	Metal chelation, GQD functionalization
2,2-Bis(6-bromo-3-indolyl)ethylamine	Bis-6-bromoindolyl	~463	Antimicrobial biofilm inhibition
2-(4-tert-Butylphenyl)-2-(4-chlorophenyl)ethylamine	4-tert-butyl, 4-chlorophenyl	~288	Pharmaceutical impurity research